Cas no 77915-36-7 (2-Propenoic acid, 2-cyano-3-(propylthio)-, ethyl ester)

• Product Name: 2-Propenoic acid, 2-cyano-3-(propylthio)-, ethyl ester
• CAS No: 77915-36-7
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 535288
• PubChem ID: 71403207
• Update Time: 2025-04-19

2-Propenoic acid, 2-cyano-3-(propylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-cyano-3-(propylthio)-, ethyl ester
• ethyl 2-cyano-3-propylsulfanylprop-2-enoate
• ETHYL 2-CYANO-3-(PROPYLSULFANYL)PROP-2-ENOATE
• 77915-36-7
• SCHEMBL11107773
• DTXSID90824131

• Inchi： 1S/C9H13NO2S/c1-3-5-13-7-8(6-10)9(11)12-4-2/h7H,3-5H2,1-2H3
• InChI Key： UZUUBPDAZCBOKG-UHFFFAOYSA-N
• SMILES： S(C=C(C#N)C(=O)OCC)CCC

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 50.09